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Compound of Interest

Compound Name: 6-Methyl-2-vinylpyridine

Cat. No.: B072503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core historical methods for the

synthesis of 2-vinylpyridine, a pivotal monomer in the production of polymers and a valuable

intermediate in the pharmaceutical and chemical industries. This document details the primary

synthetic routes, providing quantitative data, step-by-step experimental protocols, and visual

representations of the chemical pathways and operational workflows.

Synthesis from 2-Picoline and Formaldehyde
The reaction of 2-picoline with formaldehyde stands as the most historically significant and

commercially practiced method for producing 2-vinylpyridine. This approach has evolved into

two main strategies: a traditional two-step process involving the formation and subsequent

dehydration of an intermediate, and a more streamlined one-step process.

Two-Step Synthesis via 2-(2-Hydroxyethyl)pyridine
Intermediate
This classical method first involves the condensation of 2-picoline and formaldehyde to

produce 2-(2-hydroxyethyl)pyridine, which is then dehydrated to yield 2-vinylpyridine.

Reaction Pathway:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b072503?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Picoline

2-(2-Hydroxyethyl)pyridine

 Condensation 

Formaldehyde

2-Vinylpyridine

 Dehydration 

H₂O
 

Step 1: Condensation

Step 2: Dehydration & Purification

Charge Reactor
(2-Picoline, Formaldehyde)

React
(130-160°C, 0.5 MPa, 1 hr)

Transfer Intermediate

Add to Dehydration Kettle
(NaOH solution)

Dehydrate
(90°C, 5 hrs)

Wash Crude Product
(NaOH solution, 5 hrs)

Fractional Distillation
(90°C, 4 hrs)

Final Product
(>98.5% Purity)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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